Cas no 1153084-25-3 (6-bromo-8-chloro-1,4-dihydroquinolin-4-one)

• Product Name: 6-bromo-8-chloro-1,4-dihydroquinolin-4-one
• CAS No: 1153084-25-3
• MF: C₉H₅BrClNO
• MW: 258.499100446701
• CID: 4573100
• PubChem ID: 43531995
• Update Time: 2025-10-25

6-bromo-8-chloro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloro-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-bromo-8-chloro-
• 6-bromo-8-chloro-1,4-dihydroquinolin-4-one

• Inchi： 1S/C9H5BrClNO/c10-5-3-6-8(13)1-2-12-9(6)7(11)4-5/h1-4H,(H,12,13)
• InChI Key： JBPYCWMMCNFFGQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2Cl)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-bromo-8-chloro-1,4-dihydroquinolin-4-one

6-Bromo-8-Chloro-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

The compound 6-bromo-8-chloro-1,4-dihydroquinolin-4-one (CAS No. 1153084-25-3) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the quinolinone family, which is known for its diverse biological activities and potential applications in drug development. The quinolinone core of this compound serves as a scaffold for various functional groups, including the bromo and chloro substituents at positions 6 and 8, respectively. These substituents not only influence the physical and chemical properties of the molecule but also play a crucial role in its biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-bromo-8-chloro-1,4-dihydroquinolin-4-one. Researchers have explored various routes, including multi-component reactions and catalytic processes, to construct this compound with high yield and purity. The strategic placement of the bromine and chlorine atoms is critical, as these halogens can modulate the electronic properties of the quinolinone ring, thereby affecting its reactivity and bioavailability.

The pharmacological profile of 6-bromo-8-chloro-1,4-dihydroquinolin-4-one has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases. Furthermore, its ability to inhibit key enzymes involved in cellular signaling pathways has opened new avenues for its application in oncology and neurodegenerative disorders.

One of the most intriguing aspects of 6-bromo-8-chloro-1,4-dihydroquinolin-4-one is its potential as a lead compound in drug discovery. By leveraging computational chemistry tools such as molecular docking and pharmacokinetic modeling, scientists have been able to predict its binding affinity to various protein targets. These insights have facilitated the design of analogs with enhanced efficacy and reduced toxicity profiles.

In addition to its pharmacological applications, 6-bromo-8-chloro-1,4-dihydroquinolin-4-one has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, highlighting its potential in renewable energy technologies.

The synthesis and characterization of 6-bromo-8-chloro-1,4-dihydroquinolin-4-one have been optimized through green chemistry principles. By employing eco-friendly solvents and catalysts, researchers have significantly reduced the environmental footprint associated with its production. This shift toward sustainable practices aligns with global efforts to promote environmentally responsible chemical manufacturing.

Looking ahead, the future of 6-bromo-8-chloro-1,4-dihydroquinolin-4-one lies in further exploration of its biological mechanisms and translational potential. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory bench to clinical trials. As research continues to uncover new dimensions of this compound's versatility, it is poised to make significant contributions to both medicine and materials science.